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Compound of Interest

Compound Name: [Ala11,22,28]-VIP

Cat. No.: B15496424 Get Quote

Technical Support Center: [Ala11,22,28]-VIP
This technical support center provides researchers, scientists, and drug development

professionals with best practices for the long-term storage, handling, and experimental use of

[Ala11,22,28]-VIP.

Frequently Asked Questions (FAQs)
Q1: What is [Ala11,22,28]-VIP and what is its primary function?

[Ala11,22,28]-VIP is a synthetic analog of the Vasoactive Intestinal Peptide (VIP). It is a potent

and highly selective agonist for the human Vasoactive Intestinal Polypeptide Receptor 1

(VPAC1).[1][2][3][4] Its high selectivity makes it a valuable tool for studying the specific

physiological roles of the VPAC1 receptor.

Q2: How should I store lyophilized [Ala11,22,28]-VIP?

For long-term storage, lyophilized [Ala11,22,28]-VIP should be stored desiccated at -20°C.[3]

[4] For short-term storage of a few days to weeks, it can be kept at room temperature.

Q3: What is the best way to reconstitute lyophilized [Ala11,22,28]-VIP?

Before opening the vial, allow the lyophilized peptide to equilibrate to room temperature to

prevent moisture condensation, which can degrade the peptide. Reconstitute the peptide in a

sterile, aqueous solution. To aid in dissolution, you can gently warm the tube to 37°C and use
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an ultrasonic bath. Some suppliers also state that it is soluble in solvents such as DMSO and

acetone.

Q4: How should I store [Ala11,22,28]-VIP once it is in solution?

Stock solutions of [Ala11,22,28]-VIP should be aliquoted to avoid repeated freeze-thaw cycles.

For long-term storage, these aliquots should be stored at -80°C for use within six months. For

shorter-term storage, they can be kept at -20°C for up to one month.

Q5: What is the binding affinity of [Ala11,22,28]-VIP for its target receptors?

[Ala11,22,28]-VIP is highly selective for the human VPAC1 receptor over the VPAC2 receptor.

Receptor Ki (nM)

Human VPAC1 7.4

Human VPAC2 2352

This data indicates that [Ala11,22,28]-VIP has a significantly higher affinity for the VPAC1

receptor.[1][2][3][4]
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Problem Possible Cause Recommended Solution

Low or no biological activity
Improper storage leading to

degradation.

Ensure the peptide was stored

at the recommended

temperatures (-20°C for

lyophilized, -80°C for solutions)

and protected from moisture.

Repeated freeze-thaw cycles

of the stock solution.

Always aliquot the

reconstituted peptide to

minimize freeze-thaw cycles.

Incorrect pH of the

experimental buffer.

VIP and its analogs are most

stable in neutral to slightly

acidic conditions (pH 5-7).

Avoid basic solutions (pH > 7)

as they can cause rapid

degradation.

Difficulty dissolving the

lyophilized peptide

Peptide has formed

aggregates.

Gently warm the solution to

37°C and use a sonicator to

aid in solubilization.

Incorrect solvent.

While aqueous solutions are

common, for highly

concentrated stock solutions,

consider using a small amount

of a solvent like DMSO before

diluting with your experimental

buffer.

Inconsistent experimental

results

Peptide degradation in solution

over time.

Prepare fresh dilutions from a

frozen stock aliquot for each

experiment. Avoid using

solutions that have been

stored at 4°C for extended

periods.

Adsorption of the peptide to

plasticware.

For very dilute solutions,

consider using low-protein-

binding tubes and pipette tips.
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The addition of a carrier

protein like 0.1% BSA to the

buffer can also help prevent

adsorption.

Experimental Protocols
VPAC1 Receptor Binding Assay (Competitive)
This protocol describes a competitive radioligand binding assay to determine the binding affinity

of [Ala11,22,28]-VIP to the VPAC1 receptor.

Materials:

Membrane preparation from cells expressing the human VPAC1 receptor.

[¹²⁵I]-VIP (Radioligand).

Unlabeled [Ala11,22,28]-VIP (Competitor).

Binding Buffer (e.g., 50 mM Tris-HCl, 5 mM MgCl₂, 0.1% BSA, pH 7.4).

Wash Buffer (e.g., ice-cold 50 mM Tris-HCl, pH 7.4).

Glass fiber filters (e.g., GF/C).

Scintillation fluid.

Scintillation counter.

Procedure:

Prepare serial dilutions of unlabeled [Ala11,22,28]-VIP in binding buffer.

In a 96-well plate, add the following to each well:

Membrane preparation.

A fixed concentration of [¹²⁵I]-VIP (typically at a concentration close to its Kd).
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Varying concentrations of unlabeled [Ala11,22,28]-VIP or buffer for total binding.

To determine non-specific binding, add a high concentration of unlabeled VIP (e.g., 1 µM) to

a set of wells.

Incubate the plate at room temperature for a sufficient time to reach equilibrium (e.g., 60-90

minutes) with gentle agitation.

Terminate the binding reaction by rapid filtration through the glass fiber filters using a cell

harvester.

Wash the filters multiple times with ice-cold wash buffer to remove unbound radioligand.

Place the filters in scintillation vials, add scintillation fluid, and count the radioactivity using a

scintillation counter.

Calculate the specific binding at each concentration of the competitor by subtracting the non-

specific binding from the total binding.

Plot the specific binding as a function of the log concentration of [Ala11,22,28]-VIP and use

non-linear regression to determine the IC₅₀.

Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC₅₀ / (1 + [L]/Kd), where [L] is

the concentration of the radioligand and Kd is its dissociation constant.

Cell-Based cAMP Assay
This protocol outlines a method to measure the stimulation of intracellular cyclic AMP (cAMP)

production by [Ala11,22,28]-VIP in cells expressing the VPAC1 receptor.

Materials:

A cell line endogenously or recombinantly expressing the human VPAC1 receptor (e.g.,

CHO-K1, HEK293).

Cell culture medium.
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Stimulation buffer (e.g., Hanks' Balanced Salt Solution with a phosphodiesterase inhibitor

like IBMX).

[Ala11,22,28]-VIP.

A commercial cAMP assay kit (e.g., HTRF, ELISA, or fluorescence-based).

Procedure:

Seed the cells in a 96-well plate and grow to the desired confluency.

On the day of the experiment, remove the culture medium and wash the cells with

stimulation buffer.

Add stimulation buffer to each well and pre-incubate for a short period.

Prepare serial dilutions of [Ala11,22,28]-VIP in stimulation buffer.

Add the different concentrations of [Ala11,22,28]-VIP to the wells. Include a negative control

(buffer only) and a positive control (e.g., forskolin).

Incubate the plate at 37°C for a specified time (e.g., 15-30 minutes) to allow for cAMP

production.

Lyse the cells according to the cAMP assay kit manufacturer's instructions.

Measure the cAMP levels in the cell lysates using the chosen assay kit.

Plot the cAMP concentration as a function of the log concentration of [Ala11,22,28]-VIP.

Use a sigmoidal dose-response curve fit to determine the EC₅₀ value, which represents the

concentration of [Ala11,22,28]-VIP that produces 50% of the maximal response.
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Caption: VPAC1 Receptor Signaling Pathway.
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Caption: General Experimental Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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